Cas no 2228317-41-5 (2-(3-aminoprop-1-en-2-yl)-5-chlorophenol)

• Product Name: 2-(3-aminoprop-1-en-2-yl)-5-chlorophenol
• CAS No: 2228317-41-5
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 6052450
• PubChem ID: 165754355
• Update Time: 2025-06-08

2-(3-aminoprop-1-en-2-yl)-5-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminoprop-1-en-2-yl)-5-chlorophenol
• 2228317-41-5
• EN300-1980394

• Inchi： 1S/C9H10ClNO/c1-6(5-11)8-3-2-7(10)4-9(8)12/h2-4,12H,1,5,11H2
• InChI Key： RHIRVDNBPGKHCB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C(=C)CN

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(3-aminoprop-1-en-2-yl)-5-chlorophenol

Introduction to 2-(3-aminoprop-1-en-2-yl)-5-chlorophenol (CAS No. 2228317-41-5)

2-(3-aminoprop-1-en-2-yl)-5-chlorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 2228317-41-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenolic core substituted with an aminoalkene group and a chlorine atom, has garnered attention due to its structural versatility and potential biological activity. The presence of both electron-donating and electron-withdrawing groups in its molecular framework makes it a valuable scaffold for designing novel therapeutic agents.

The compound's structure consists of a chlorophenol moiety linked to a 3-aminoprop-1-en-2-yl side chain. The chlorine atom at the 5-position of the benzene ring introduces electrophilic characteristics, facilitating nucleophilic substitution reactions, while the aminoalkene group enhances reactivity through its double bond and amino functionality. This combination allows for diverse synthetic pathways, enabling modifications that can fine-tune its pharmacological properties.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting specific biological pathways relevant to human health. The aminopropenyl substituent in 2-(3-aminoprop-1-en-2-yl)-5-chlorophenol provides a flexible linker that can be tailored to interact with biological targets such as enzymes or receptors. This adaptability has made it a promising candidate for drug discovery initiatives aimed at addressing unmet medical needs.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory responses. Studies have suggested that derivatives of phenolic compounds with similar structural motifs may exhibit anti-inflammatory properties by inhibiting key signaling pathways involved in inflammation. The chlorine atom in the molecule can enhance binding affinity to biological targets, potentially improving therapeutic efficacy. Furthermore, the amine group can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding affinity and selectivity.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing molecules like 2-(3-aminoprop-1-en-2-yl)-5-chlorophenol. These computational methods allow researchers to predict binding affinities and identify potential lead compounds for further optimization. By leveraging machine learning algorithms trained on large datasets of bioactive molecules, scientists can accelerate the drug discovery process and identify promising candidates for experimental validation.

The synthesis of 2-(3-aminoprop-1-en-2-yl)-5-chlorophenol involves multi-step organic transformations that highlight the compound's synthetic utility. The introduction of the chlorine atom can be achieved through electrophilic aromatic substitution reactions, while the aminopropenyl side chain can be constructed via aldol condensation or other carbon-carbon bond-forming reactions. These synthetic strategies demonstrate the compound's versatility as a building block for more complex molecules.

In clinical research settings, analogs of 2-(3-aminoprop-1-en-2-yl)-5-chlorophenol have been investigated for their potential therapeutic applications. For instance, modifications to the phenolic core or the aminoalkene substituent have led to compounds with enhanced activity against specific disease targets. Such findings underscore the importance of structural optimization in developing effective pharmaceuticals and highlight the value of compounds like 2228317-41-5 as starting points for drug development programs.

The growing interest in green chemistry principles has also influenced the synthesis of this compound. Researchers are increasingly exploring catalytic methods and solvent-free reactions to minimize environmental impact while maintaining high yields and purity. These sustainable approaches align with broader efforts to develop more eco-friendly pharmaceutical manufacturing processes.

The pharmacokinetic properties of 2-(3-aminoprop-1-en-2-yl)-5-chlorophenol are another critical consideration in drug development. Factors such as solubility, stability, and metabolic degradation pathways must be carefully evaluated to ensure that the compound behaves predictably in vivo. Advances in biophysical techniques have provided new tools for studying these properties at a molecular level, allowing researchers to make informed decisions about how to optimize the compound's behavior within biological systems.

Future research directions may explore novel derivatives of this compound that exhibit enhanced bioavailability or reduced toxicity. By incorporating insights from structure-based drug design and high-throughput screening technologies, scientists can systematically explore chemical space and identify next-generation candidates with improved therapeutic profiles.

In conclusion, 2-(3-aminoprop-1-en-2-ylyl)-5-chlorophenol (CAS No. 2228317 - 41 - 5) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for designing novel therapeutic agents, particularly those targeting inflammatory and other disease-related pathways. As computational methods and synthetic techniques continue to evolve, compounds like this will remain at the forefront of drug discovery efforts aimed at improving human health outcomes.